Cas no 1302581-08-3 (5-(Dimethylamino)pyrazine-2-carboxylic acid)

• Product Name: 5-(Dimethylamino)pyrazine-2-carboxylic acid
• CAS No: 1302581-08-3
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 2118722
• PubChem ID: 64273735
• Update Time: 2025-11-02

5-(Dimethylamino)pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-?(dimethylamino)?-2-?Pyrazinecarboxylic acid
• 5-(dimethylamino)pyrazine-2-carboxylic acid
• NE59602
• 2-Pyrazinecarboxylicacid,5-(dimethylamino)-
• 2-Pyrazinecarboxylic acid, 5-(dimethylamino)-
• Z1762997288
• DA-38943
• 5-(dimethylamino)pyrazine-2-carboxylicacid
• SB74940
• EN300-123916
• G74056
• CCC58108
• SCHEMBL1760211
• AKOS013595130
• 1302581-08-3
• Z1217204576
• 5-(Dimethylamino)pyrazine-2-carboxylic acid

• Inchi： 1S/C7H9N3O2/c1-10(2)6-4-8-5(3-9-6)7(11)12/h3-4H,1-2H3,(H,11,12)
• InChI Key： QJHKHNOXWWAERJ-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C=N1)N(C)C)=O

Computed Properties

• Exact Mass: 167.069476538g/mol
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.3
• XLogP3: 0.1

Additional information on 5-(Dimethylamino)pyrazine-2-carboxylic acid

5-(Dimethylamino)pyrazine-2-carboxylic acid (CAS 1302581-08-3): A Versatile Building Block in Modern Chemistry

In the realm of heterocyclic chemistry, 5-(Dimethylamino)pyrazine-2-carboxylic acid (CAS 1302581-08-3) has emerged as a valuable synthetic intermediate with growing importance in pharmaceutical and materials science applications. This pyrazine derivative combines the unique electronic properties of the dimethylamino group with the versatile reactivity of a carboxylic acid functionality, making it particularly useful for constructing complex molecular architectures.

The compound's molecular structure features a pyrazine core substituted at the 2-position with a carboxylic acid and at the 5-position with a dimethylamino group. This arrangement creates an interesting electronic distribution that influences both its physicochemical properties and chemical reactivity. Researchers have found that the electron-donating dimethylamino group can significantly affect the compound's solubility, acidity, and potential for hydrogen bonding interactions.

Recent studies highlight the growing application of 5-(Dimethylamino)pyrazine-2-carboxylic acid in medicinal chemistry, particularly as a pharmacophore building block for drug discovery. Its structural features make it suitable for designing molecules that target various biological pathways, with particular interest in neurological and metabolic disorders. The compound's ability to participate in diverse chemical transformations while maintaining favorable drug-like properties has made it attractive for structure-activity relationship studies.

In materials science, this functionalized pyrazine derivative has shown promise in the development of organic electronic materials. The conjugated system of the pyrazine ring, combined with the electron-donating dimethylamino group and electron-withdrawing carboxylic acid, creates interesting charge transport properties. Researchers are exploring its potential in organic semiconductors, photovoltaic materials, and molecular sensors, especially in the context of sustainable energy solutions.

The synthesis of 5-(Dimethylamino)pyrazine-2-carboxylic acid typically involves multi-step procedures starting from commercially available pyrazine precursors. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact, reflecting the growing demand for green chemistry practices in fine chemical production. Analytical characterization of this compound typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis to ensure quality and purity standards.

From a commercial perspective, the market for specialty pyrazine derivatives like 5-(Dimethylamino)pyrazine-2-carboxylic acid has been steadily growing. Pharmaceutical companies and research institutions are increasingly sourcing this compound for drug development programs, while material science applications continue to expand. Suppliers are responding to this demand by optimizing production processes and developing reliable quality control protocols.

Storage and handling of 5-(Dimethylamino)pyrazine-2-carboxylic acid require standard laboratory precautions for organic compounds. The material should be kept in a cool, dry environment, protected from moisture and light to maintain stability. While not classified as hazardous under normal conditions, proper laboratory practices should always be followed when working with any chemical substance.

Looking to the future, research directions for this compound include exploring its potential in bioconjugation chemistry, metal-organic frameworks, and as a ligand in catalytic systems. The unique combination of structural features in 5-(Dimethylamino)pyrazine-2-carboxylic acid continues to inspire innovative applications across multiple scientific disciplines, making it a compound worth watching in the coming years.

For researchers interested in working with this compound, it's important to consult the latest literature on its properties and applications. The scientific community continues to discover new uses for functionalized pyrazines, and 5-(Dimethylamino)pyrazine-2-carboxylic acid represents an excellent example of how subtle modifications to heterocyclic scaffolds can lead to significant advancements in both pharmaceutical and material science fields.